Cas no 351995-88-5 (methyl 4-(1H-1,2,3,4-tetrazol-1-yl)benzoate)

• Product Name: methyl 4-(1H-1,2,3,4-tetrazol-1-yl)benzoate
• CAS No: 351995-88-5
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 1468610
• PubChem ID: 4771133
• Update Time: 2025-04-20

methyl 4-(1H-1,2,3,4-tetrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-tetrazol-1-yl)-, methyl ester
• Methyl 4-(1-Tetrazolyl)benzoate
• methyl 4-(1H-1,2,3,4-tetrazol-1-yl)benzoate
• MFCD02207529
• AKOS000297109
• EN300-178649
• SY040194
• CS-0309367
• 351995-88-5
• SCHEMBL65798
• methyl 4-(tetrazol-1-yl)benzoate
• BPA99588
• Z25180817
• AC5972

• MDL： MFCD02207529
• Inchi： 1S/C9H8N4O2/c1-15-9(14)7-2-4-8(5-3-7)13-6-10-11-12-13/h2-6H,1H3
• InChI Key： WVKMMKCGEPFVTQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)N1C=NN=N1)=O

Computed Properties

• Exact Mass: 204.06484
• Monoisotopic Mass: 204.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.9A^2

Experimental Properties

• PSA: 69.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives